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Compound of Interest

Compound Name:
Mast Cell Degranulating Peptide

HR-2

Cat. No.: B612611 Get Quote

Essential Safety and Handling Guide for Mast
Cell Degranulating Peptide HR-2
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

Mast Cell Degranulating Peptide HR-2 (HR-2), a potent bioactive peptide isolated from the

venom of the giant hornet Vespa orientalis. Adherence to these guidelines is critical to ensure a

safe laboratory environment and the integrity of experimental outcomes.

Immediate Safety and Personal Protective
Equipment (PPE)
While Mast Cell Degranulating Peptide HR-2 is not classified as a hazardous substance

according to Regulation (EC) No. 1272/2008, its potent biological activity necessitates careful

handling. The toxicological properties of this peptide have not been exhaustively investigated.

Therefore, standard laboratory precautions for handling biologically active peptides should be

strictly followed.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles
Required to protect against

dust particles and splashes.

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact. Change

gloves immediately if

contaminated.

Body Protection Laboratory Coat

Standard lab coats are

required to protect skin and

clothing.

Respiratory Protection Respirator/Dust Mask

Recommended when handling

the lyophilized powder,

especially in larger quantities,

to prevent inhalation.

General Laboratory Attire
Long Pants and Closed-Toe

Shoes

Minimum attire for working in a

laboratory where hazardous

materials are present.

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the stability and integrity of Mast Cell
Degranulating Peptide HR-2.

Handling Lyophilized Peptide:

Work in a designated, clean area to avoid cross-contamination.

Before opening, allow the vial to warm to room temperature in a desiccator to prevent

moisture absorption.

Weigh the lyophilized powder quickly in a controlled environment (e.g., a fume hood or

biosafety cabinet) to minimize inhalation of airborne particles.

Reconstitution and Solution Handling:
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Use sterile, high-purity water or a buffer recommended by the supplier for reconstitution.

Gently agitate or vortex to dissolve the peptide. Avoid vigorous shaking.

Clearly label all solutions with the peptide name, concentration, reconstitution date, and "For

Research Use Only."

Storage:

Lyophilized Powder: Store at -20°C for long-term stability.

In Solution: For short-term storage, keep at 2-8°C. For longer-term storage, it is

recommended to prepare single-use aliquots and store them at -20°C or colder to avoid

repeated freeze-thaw cycles.

Disposal Plan
All waste materials contaminated with Mast Cell Degranulating Peptide HR-2 should be

treated as laboratory chemical waste.

Solid Waste: Used vials, contaminated gloves, wipes, and other disposable materials should

be collected in a designated, properly labeled hazardous waste container.

Liquid Waste: Unused peptide solutions should be collected in a designated chemical waste

container. Do not pour peptide solutions down the drain.

Follow all local, state, and federal regulations for the disposal of chemical waste. Consult

with your institution's environmental health and safety (E&S) department for specific disposal

protocols.

Experimental Protocols
Mast Cell Degranulation Assay (β-Hexosaminidase Release)

This protocol is a standard method for quantifying mast cell degranulation and can be adapted

for use with Mast Cell Degranulating Peptide HR-2.

Materials:
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Mast cell line (e.g., RBL-2H3, LAD2)

Mast Cell Degranulating Peptide HR-2

Tyrode's buffer (or other suitable buffer)

Triton X-100 (for cell lysis to measure total β-hexosaminidase release)

p-nitrophenyl-N-acetyl-β-D-glucosaminide (PNAG) substrate solution

Stop solution (e.g., 0.1 M carbonate/bicarbonate buffer, pH 10)

96-well plates

Microplate reader

Procedure:

Cell Seeding: Seed mast cells in a 96-well plate at an appropriate density and allow them to

adhere overnight.

Peptide Preparation: Prepare a stock solution of Mast Cell Degranulating Peptide HR-2 in

a suitable solvent (e.g., sterile water or buffer). From the stock, prepare a serial dilution to

the desired final concentrations for the assay.

Cell Stimulation: Wash the cells with buffer. Add the various concentrations of HR-2 peptide

to the wells. Include a negative control (buffer only) and a positive control for maximal

degranulation (e.g., a known secretagogue or Triton X-100 for total release). Incubate for the

desired time (e.g., 30-60 minutes) at 37°C.

Supernatant Collection: After incubation, centrifuge the plate and carefully collect the

supernatant from each well.

β-Hexosaminidase Assay:

Add the collected supernatant to a new 96-well plate.
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To determine the total β-hexosaminidase release, lyse the remaining cells in the original

plate with Triton X-100 and collect the lysate.

Add the PNAG substrate solution to all wells containing supernatant and lysate.

Incubate at 37°C until a yellow color develops.

Stop the reaction by adding the stop solution.

Data Analysis: Measure the absorbance at 405 nm using a microplate reader. Calculate the

percentage of β-hexosaminidase release for each sample relative to the total release from

the lysed cells.

Signaling Pathway
Mast Cell Degranulating Peptide HR-2 is known to activate mast cells through the Mas-

related G protein-coupled receptor X2 (MRGPRX2).[1][2] This activation triggers a signaling

cascade leading to the release of histamine and other inflammatory mediators.
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Mast Cell Degranulation Pathway via MRGPRX2
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Caption: MRGPRX2 signaling cascade initiated by HR-2.
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This guide is intended to provide essential safety and handling information. Researchers

should always consult the manufacturer's Safety Data Sheet (SDS) and relevant institutional

protocols before working with Mast Cell Degranulating Peptide HR-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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